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Compound of Interest

Compound Name:
3-Thio-pheneacrylic acid methyl

ester

Cat. No.: B2702100 Get Quote

CAS Number: 135835-43-7

This technical guide provides a comprehensive overview of methyl 3-(thiophen-3-yl)acrylate, a

valuable synthetic intermediate for researchers, scientists, and professionals in drug

development. This document details its physicochemical properties, spectroscopic profile, and

a representative synthesis protocol.

Physicochemical and Spectroscopic Data
Methyl 3-(thiophen-3-yl)acrylate, with the molecular formula C₈H₈O₂S and a molecular weight

of 168.21 g/mol , is a solid at room temperature.[1] The available quantitative data for the (E)-

isomer are summarized in the tables below.

Table 1: Physicochemical Properties
Property Value Reference

CAS Number 135835-43-7

Molecular Formula C₈H₈O₂S [1]

Molecular Weight 168.21 g/mol [1]

Melting Point 48-49 °C [1]
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Table 2: Spectroscopic Data for (E)-Methyl 3-(thiophen-3-
yl)acrylate
¹H NMR (400 MHz, CDCl₃)

Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment
Coupling
Constant (J,
Hz)

Reference

7.68 d 1H =CH-CO 16.0 [1]

7.50 d 1H
Thiophene-

H2
1.6 [1]

7.29-7.34 m 2H
Thiophene-

H4, H5
[1]

6.27 d 1H Ar-CH= 16.0 [1]

3.80 s 3H -OCH₃ [1]

¹³C NMR (100.6 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment Reference

168.1 C=O [1]

138.7 =CH-CO [1]

137.8 Thiophene-C3 [1]

128.6 Thiophene-C5 [1]

127.4 Thiophene-C2 [1]

125.4 Thiophene-C4 [1]

117.7 Ar-CH= [1]

52.1 -OCH₃ [1]
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Experimental Protocols
The synthesis of methyl 3-(thiophen-3-yl)acrylate can be achieved through various cross-

coupling reactions. The Heck reaction is a prominent method for this transformation. Below is a

detailed, representative protocol for the Heck coupling of an aryl halide with methyl acrylate.

Heck Reaction for the Synthesis of Methyl 3-
(Aryl)acrylates
This protocol is a generalized procedure and may require optimization for the specific synthesis

of methyl 3-(thiophen-3-yl)acrylate using 3-bromothiophene as a starting material.

Materials:

3-Bromothiophene

Methyl acrylate

Palladium(II) acetate (Pd(OAc)₂)

Tri(tert-butyl)phosphine (P(t-Bu)₃)

Cesium carbonate (Cs₂CO₃)

Anhydrous 1,4-Dioxane

Nitrogen or Argon gas

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer and heating mantle

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add palladium(II) acetate (1.5 mol%) and tri(tert-butyl)phosphine (6 mol%).

Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or

Argon) three times to ensure an inert atmosphere.

Addition of Reagents: Under the inert atmosphere, add cesium carbonate (1.1 equivalents)

and the aryl halide (e.g., 3-bromothiophene, 1.0 equivalent).

Solvent and Alkene Addition: Add anhydrous 1,4-dioxane to the flask, followed by the

addition of methyl acrylate (1.2 equivalents) via syringe.

Reaction: Heat the reaction mixture to 100-120 °C and stir vigorously. Monitor the progress

of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with ethyl acetate and wash with water and then brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel

using a mixture of hexanes and ethyl acetate as the eluent to obtain the pure methyl 3-

(thiophen-3-yl)acrylate.

Visualizations
Diagram 1: Synthesis of (E)-Methyl 3-(Thiophen-3-
yl)acrylate via Heck Reaction
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3-Bromothiophene +
 Methyl Acrylate

Pd(OAc)₂ / P(t-Bu)₃
Cs₂CO₃, Dioxane

Heck Coupling
(100-120 °C) Reaction Workup &

Purification (E)-Methyl 3-(thiophen-3-yl)acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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